Cas no 1314355-42-4 (4-(5-bromopyridin-3-yl)aniline)

• Product Name: 4-(5-bromopyridin-3-yl)aniline
• CAS No: 1314355-42-4
• MF: C₁₁H₉BrN₂
• MW: 249.106561422348
• CID: 6819012
• PubChem ID: 66521288
• Update Time: 2025-03-27

4-(5-bromopyridin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• AKOS015946663
• 4-(5-Bromo-3-pyridinyl)benzenamine
• DB-205129
• 4-(5-bromopyridin-3-yl)aniline
• SCHEMBL3374955
• 1314355-42-4

• Inchi： 1S/C11H9BrN2/c12-10-5-9(6-14-7-10)8-1-3-11(13)4-2-8/h1-7H,13H2
• InChI Key： ZROLVUVFGZZASE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 247.99491Da
• Monoisotopic Mass: 247.99491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų